4-Benzylamino-4H-1,2,4-triazole

Specification

• CAS No.: 6111-75-7
• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol
• IUPAC Name: N-benzyl-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C9H10N4/c1-2-4-9(5-3-1)6-12-13-7-10-11-8-13/h1-5,7-8,12H,6H2
• Standard InChI Key: SPDFDAGDXMPLTG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNN2C=NN=C2
• Canonical SMILES: C1=CC=C(C=C1)CNN2C=NN=C2

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Description

4-Benzylamino-4H-1,2,4-triazole is systematically named 4-benzyl-1,2,4-triazol-3-amine under IUPAC conventions. Its structure consists of a 1,2,4-triazole ring with a benzyl group (-CH$_2$C$_6$H$_5$) attached to the N4 position and an amine (-NH$_2$) at the C3 position (Fig. 1). The compound’s planar triazole ring enables π-π interactions, while the benzyl group enhances lipophilicity, potentially influencing its bioavailability and binding affinity in biological systems.

Table 1: Key Identifiers and Physicochemical Properties

Property	Value
CAS Number	5369-92-6
Molecular Formula	$\text{C}_9\text{H}_{10}\text{N}_4$
Molecular Weight	174.20 g/mol
Melting Point	87–89°C
SMILES	C1=CC=C(C=C1)CN2C=NN=C2N
InChIKey	KTDBIUCKSBHOJM-UHFFFAOYSA-N

Spectral and Computational Data

The compound’s 3D conformation, accessible via PubChem’s interactive model, reveals a near-planar triazole ring with the benzyl group oriented perpendicularly. Computational descriptors predict moderate solubility in polar solvents like ethanol and water, though experimental data remain sparse. Its infrared (IR) spectrum likely exhibits N-H stretching (3300–3500 cm$^{-1}$) and C=N vibrations (1600–1500 cm$^{-1}$) characteristic of triazoles.

Synthesis and Optimization Strategies

Parameter	Value
Catalyst	Amberlyst 15
Reaction Temperature	75°C → 130–133°C
Yield	80%
Purity	99.5%
Melting Point	87–89°C

Derivatization to 4-Benzylamino-4H-1,2,4-Triazole

Introducing the benzyl group likely involves nucleophilic substitution or reductive amination of ATA. For example:

• Benzylation: Reacting ATA with benzyl chloride in the presence of a base (e.g., K$_2$CO$_3$) could yield the target compound.

• Safety Note: Benzylating agents are toxic and require careful handling under inert atmospheres.

Physicochemical and Spectroscopic Analysis

Thermal Stability and Solubility

The compound’s melting point (87–89°C) suggests moderate thermal stability, suitable for storage at room temperature. Limited solubility data necessitate further studies, but analog triazoles exhibit solubility in dimethyl sulfoxide (DMSO) and ethanol, making them viable for formulation.

Chromatographic Behavior

High-performance liquid chromatography (HPLC) analysis of ATA analogs shows retention times of 5–7 minutes on C18 columns with methanol-water mobile phases. Similar methods could be adapted for quality control of 4-benzylamino derivatives.

Challenges and Future Directions

Synthetic Hurdles

Scalable benzylation methods remain underdeveloped. Optimizing reaction conditions to minimize byproducts (e.g., over-alkylation) is critical.

Pharmacokinetic Profiling

In vitro studies are needed to assess absorption, distribution, metabolism, and excretion (ADME) properties. The compound’s logP (estimated at 1.5–2.0) suggests moderate lipophilicity, but experimental validation is essential.

Toxicity Screening

Acute and chronic toxicity studies in model organisms will determine safety thresholds for therapeutic or industrial use.